N-(2-methoxyethyl)-2,6-dimethylcyclohexan-1-amine

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: N-(2-methoxyethyl)-2,6-dimethylcyclohexan-1-amine
• InChI: InChI=1S/C11H23NO/c1-9-5-4-6-10(2)11(9)12-7-8-13-3/h9-12H,4-8H2,1-3H3
• InChI Key: RANWYACDKWLYNG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1NCCOC)C

Description

N-(2-methoxyethyl)-2,6-dimethylcyclohexan-1-amine is an organic compound with a unique structure that includes a cyclohexane ring substituted with a methoxyethyl group and two methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-2,6-dimethylcyclohexan-1-amine typically involves the reaction of 2,6-dimethylcyclohexanone with 2-methoxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired amine compound.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch or continuous processes. These methods often utilize advanced techniques such as catalytic hydrogenation or reductive amination to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-2,6-dimethylcyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: It can be reduced to form more saturated amine derivatives.

Substitution: The methoxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as halogens or alkylating agents can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce more saturated amines.

Scientific Research Applications

N-(2-methoxyethyl)-2,6-dimethylcyclohexan-1-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-2,6-dimethylcyclohexan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxyethyl)-p-nitroaniline
• N-(2-acetoxyethyl)-p-nitroaniline
• Poly(N,N-bis(2-methoxyethyl)acrylamide)

Uniqueness

N-(2-methoxyethyl)-2,6-dimethylcyclohexan-1-amine is unique due to its specific structural features, which confer distinct chemical and physical properties